Cas no 88711-71-1 (Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-)
88711-71-1 structure
Product Name:Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-
CAS No:88711-71-1
MF:C15H16O
MW:212.286944389343
CID:623612
PubChem ID:71319748
Update Time:2025-04-19
Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-
- (2-methylcyclohepta-1,5-dien-1-yl)-phenylmethanone
- 88711-71-1
- (2-Methylcyclohepta-1,5-dien-1-yl)(phenyl)methanone
- DTXSID60749746
-
- Inchi: 1S/C15H16O/c1-12-8-4-2-7-11-14(12)15(16)13-9-5-3-6-10-13/h2-3,5-7,9-10H,4,8,11H2,1H3
- InChI Key: GQLAIMFPEALICL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1CC=CCCC=1C
Computed Properties
- Exact Mass: 212.120115130g/mol
- Monoisotopic Mass: 212.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
88711-71-1 (Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-) Related Products
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